1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)pyrrolidine-2-carbaldehyde
• InChI: InChI=1S/C9H15NO/c11-7-9-2-1-5-10(9)6-8-3-4-8/h7-9H,1-6H2
• InChI Key: KVCDDTKPDHOGQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2CC2)C=O

Description

1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde is a pyrrolidine derivative featuring a cyclopropylmethyl substituent at the nitrogen atom and a carbaldehyde group at the 2-position of the pyrrolidine ring. The compound’s molecular formula is C₉H₁₅NO, with a calculated molecular weight of 153.22 g/mol.

Biological Activity

1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The molecular formula for 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde is $C_{10}H_{13}N$, indicating it contains ten carbon atoms, thirteen hydrogen atoms, and one nitrogen atom. The presence of the cyclopropylmethyl group is significant as it influences the compound's reactivity and binding affinity to biological targets.

1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde exhibits biological activity primarily through:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes by binding to their active sites, thereby modulating their activity. This mechanism is crucial for its potential therapeutic applications.
• Receptor Binding : It interacts with specific receptors, influencing signaling pathways that are vital for various physiological processes. The cyclopropylmethyl group enhances binding affinity, which may lead to improved efficacy in therapeutic contexts.

Biological Activities

Research indicates that 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde possesses several biological activities:

• Antimicrobial Activity : Similar compounds have demonstrated significant antibacterial properties against pathogens such as Streptococcus pneumoniae and Streptococcus pyogenes .
• Neuroprotective Effects : Some derivatives have been studied for their potential in treating neurodegenerative diseases by inhibiting acetylcholinesterase (AChE), which is a common target in Alzheimer's disease research .
• Anti-inflammatory Properties : The compound may exhibit anti-inflammatory effects, contributing to its therapeutic potential in various inflammatory conditions .

Case Studies and Research Findings

A selection of studies highlights the biological activity of 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde:

• Enzyme Inhibition Studies :
  • A study showed that related pyrrolidine derivatives inhibited AChE with varying potency, suggesting that structural modifications could enhance inhibitory effects .
  • The compound's ability to inhibit enzymes involved in neuroinflammation was also noted, linking it to potential treatments for neurodegenerative disorders.
• Structure-Activity Relationship (SAR) :
  • SAR studies have been pivotal in understanding how modifications to the pyrrolidine structure affect biological activity. For instance, altering substituents on the pyrrolidine ring can lead to compounds with improved binding affinity and selectivity towards specific targets .
• Therapeutic Applications :
  • The compound is being explored for its role in drug development targeting various diseases, including neurodegenerative disorders and infections caused by resistant bacteria .

Comparative Analysis

To better understand the uniqueness of 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde, a comparison with similar compounds is presented:

Compound Name	Structural Features	Notable Differences
1-(Cyclopropylmethyl)pyrrolidine-2-carboxylic acid	Contains a carboxylic acid group	May exhibit different biological activities due to acid functionality
1-(Cyclopropylmethyl)pyrrolidine-2-carboxamide	Contains an amide group	Different reactivity profile; potential for varied therapeutic applications
Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate	An ester derivative	Unique electronic properties; different pharmacokinetics

Scientific Research Applications

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds structurally related to 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde. For instance, derivatives featuring cyclopropylmethyl substitutions have shown enhanced activity against common pathogens such as Streptococcus pneumoniae and Streptococcus pyogenes. These findings suggest that this compound may serve as a lead structure for developing new antibacterial agents .

Structure-Activity Relationship (SAR) Studies

The compound has been involved in various SAR studies aimed at optimizing its pharmacological properties. Modifications to the pyrrolidine ring and the introduction of different substituents have been investigated to improve potency and selectivity against specific biological targets. For example, the incorporation of hydrophobic groups has been linked to increased inhibitory activity, demonstrating the importance of molecular structure in drug design .

Synthesis Techniques

The synthesis of 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde typically involves multi-step reactions that may include cyclization and functional group transformations. Advanced synthetic routes are being explored to enhance yield and purity while minimizing environmental impact. Innovative approaches such as palladium-catalyzed cross-coupling reactions have been employed to introduce desired functional groups efficiently .

Applications in Organic Synthesis

This compound can serve as an intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic applications. Its unique structural features make it a valuable building block for creating new chemical entities with diverse biological activities.

Skin Care Products

The compound's properties may also lend themselves to cosmetic applications, particularly in skin care formulations. Its ability to act as a stabilizing agent or emollient could enhance the texture and efficacy of topical products. Research indicates that incorporating such compounds can improve skin hydration and barrier function, making them suitable candidates for moisturizing creams and lotions .

Formulation Stability

In cosmetic chemistry, ensuring the stability of formulations is crucial. The incorporation of 1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde could contribute to the stability of emulsions due to its potential interactions with other formulation ingredients, thereby enhancing product longevity and performance .

Case Studies and Research Findings

Study	Focus	Findings
Study 1	Antibacterial Activity	Demonstrated significant activity against Streptococcus pneumoniae; potential lead for new antibiotics .
Study 2	SAR Optimization	Identified key structural modifications that enhance potency; highlighted importance of hydrophobic interactions .
Study 3	Cosmetic Applications	Explored use in moisturizing formulations; showed promise in improving skin hydration and stability .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Applications
1-(Cyclopropylmethyl)pyrrolidine-2-carbaldehyde	C₉H₁₅NO	153.22 (calculated)	Cyclopropylmethyl (1-position)	Aldehyde (2-position)	Hypothetical: Drug intermediates
1-Acetylpyrrolidine-2-carbaldehyde	C₇H₁₁NO₂	141.17	Acetyl (1-position)	Aldehyde (2-position)	Heterocycle synthesis
1-Cyclopropylpyrrolidin-3-amine	C₇H₁₄N₂	126.20	Cyclopropyl (1-position)	Amine (3-position)	Pharmaceutical building blocks